Cas no 1274622-84-2 (3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid)

• Product Name: 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid
• CAS No: 1274622-84-2
• MF: C₁₄H₁₄O₄S
• MW: 278.323563098907
• CID: 4585553
• PubChem ID: 55112828
• Update Time: 2025-11-01

3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylphenyl)methanesulfinylmethyl]furan-2-carboxylic acid
• 2-Furancarboxylic acid, 3-[[[(2-methylphenyl)methyl]sulfinyl]methyl]-
• 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid

• Inchi： 1S/C14H14O4S/c1-10-4-2-3-5-11(10)8-19(17)9-12-6-7-18-13(12)14(15)16/h2-7H,8-9H2,1H3,(H,15,16)
• InChI Key： BPCVGJXNRNWWKM-UHFFFAOYSA-N
• SMILES： O1C=CC(CS(CC2=CC=CC=C2C)=O)=C1C(O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 538.3±50.0 °C at 760 mmHg
• Flash Point: 279.3±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid

3-(2-Methylphenyl)methanesulfinylmethylfuran-2-carboxylic Acid (CAS No. 1274622-84-2): An Overview

3-(2-Methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid (CAS No. 1274622-84-2) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, exhibits a combination of aromatic, sulfinyl, and carboxylic acid functionalities, making it a valuable candidate for various applications, including drug discovery and synthetic chemistry.

The molecular structure of 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid is composed of a furan ring substituted with a methanesulfinylmethyl group and a 2-methylphenyl moiety. The presence of these functional groups imparts distinct chemical properties that can be exploited in the design of novel therapeutic agents. Recent studies have highlighted the potential of this compound in modulating biological pathways and interacting with specific protein targets.

In the realm of medicinal chemistry, 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid has been investigated for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have shown that it can selectively target cancer cells, making it a promising lead compound for further development.

The sulfinyl group in 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid plays a crucial role in its biological activity. Sulfinyl compounds are known to exhibit redox properties, which can influence cellular processes such as oxidative stress and apoptosis. This property makes them attractive candidates for developing drugs that target oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular diseases.

The carboxylic acid functionality in 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid contributes to its solubility and pharmacokinetic properties. Carboxylic acids are often used to improve the bioavailability and stability of drug molecules, making them more suitable for therapeutic applications. Studies have shown that this compound has favorable solubility characteristics, which can enhance its absorption and distribution in biological systems.

In addition to its potential therapeutic applications, 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid has been explored as a synthetic intermediate in organic synthesis. Its unique structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a building block to construct libraries of compounds for high-throughput screening in drug discovery programs.

The synthesis of 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid involves several steps, including the formation of the furan ring, introduction of the methanesulfinylmethyl group, and substitution with the 2-methylphenyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a study published in the Tetrahedron Letters (2019) reported a one-pot synthesis method that significantly reduces the number of steps and improves overall yield.

The safety profile of 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully evaluate its safety profile and identify any potential side effects or contraindications.

In conclusion, 3-(2-methylphenyl)methanesulfinylmethylfuran-2-carboxylic acid (CAS No. 1274622-84-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.